16-Methyl-16-methoxyprostaglandin E2

• CAS No.: 61408-68-2
• Molecular Formula: C23H38O6
• Molecular Weight: 410.5 g/mol
• IUPAC Name: methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R,4R)-3-hydroxy-4-methoxy-4-methyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
• InChI: InChI=1S/C23H38O6/c1-5-6-15-23(2,29-4)21(26)14-13-18-17(19(24)16-20(18)25)11-9-7-8-10-12-22(27)28-3/h7,9,13-14,17-18,20-21,25-26H,5-6,8,10-12,15-16H2,1-4H3/b9-7-,14-13+/t17-,18-,20-,21-,23-/m1/s1
• InChI Key: NNEVNNWWJDXCQO-XUJDJMEASA-N
• SMILES: CCCCC(C)(C(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O)OC
• Isomeric SMILES: CCCC[C@](C)([C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)OC)O)O)OC
• Synonyms: 16-methyl-16-methoxy-PGE2; 16-methyl-16-methoxyprostaglandin E2; L 14224; L-14224

Description

16-Methyl-16-methoxyprostaglandin E2 (16-Me-16-OMe-PGE2) is a synthetic prostaglandin E2 (PGE2) analog characterized by dual modifications at the 16-position: a methyl group and a methoxy group. Structural modifications in prostaglandins, such as methylation or methoxylation, are often employed to resist enzymatic degradation (e.g., by prostaglandin dehydrogenase, PGDH) and modulate interactions with EP receptors (EP1–EP4) . For instance, 16,16-dimethyl-PGE2 (a related compound) exhibits prolonged activity due to resistance to PGDH-mediated catabolism while retaining affinity for all four EP receptors .

Comparison with Similar Compounds

Structural and Functional Modifications

The table below summarizes key differences between 16-Me-16-OMe-PGE2 and structurally related prostaglandins:

Compound	Structural Modifications	Metabolic Stability	Receptor Binding	Biological Activity	References
16-Me-16-OMe-PGE2	16-methyl, 16-methoxy	Likely high*	Presumed broad EP affinity*	Hypothesized cytoprotective effects*	—
16,16-Dimethyl-PGE2	16,16-dimethyl	High (resists PGDH)	Binds EP1–EP4	Cytoprotection, anti-inflammatory
15-Methylprostaglandins	Methylation at C15	Moderate	Altered EP selectivity	Uterine stimulation, vasodilation
16-Phenoxy-PGE2	16-phenoxy substitution	Moderate	Tissue-selective (uterine)	Uterine stimulant
PGE2	Natural prostaglandin	Low (rapidly degraded)	Broad EP affinity	Inflammation, pain, cytoprotection
PGD2	Isobaric isomer of PGE2	Low	DP1/DP2 receptors	Allergic response, sleep regulation

*Inferred from structural analogs.

Key Findings from Analog Studies

Metabolic Stability

• 16,16-Dimethyl-PGE2 : The dual methyl groups at C16 sterically hinder PGDH, increasing half-life by >10-fold compared to natural PGE2 .
• Methoxy vs.

Receptor Interactions

• EP Receptor Affinity : Methylation at C16 (as in 16,16-dimethyl-PGE2) minimally disrupts binding to EP1–EP4, whereas substitutions at C15 (e.g., 15-methyl-PGE2) reduce affinity for specific receptors like EP3 .
• Stereochemical Effects : PGD2 and PGE2, despite identical molecular formulas, exhibit divergent receptor interactions due to stereochemical differences at C9/C11 . This highlights the sensitivity of prostaglandin activity to structural nuances.